Cas no 145774-33-0 (C8 DIHYDROCERAMIDE)

C8 DIHYDROCERAMIDE Properties

Names and Identifiers

• C8 DIHYDROCERAMIDE
• 1-oleoyl-N-heptadecanoyl-D-erythro-sphingosine
• N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]octanamide
• C8 dihydrosphingosine
• C8 Sphinganine
• N-08:0 Sphinganine
• N-08:0 Sphinganine C8 Sphinganine C8 dihydrosphingosine N-(octanoyl)-sphinganine
• N-OCTANOYL-D-ERYTHRO-SPHINGANINE
• DIHYDROCERAMIDE C8
• N-OCTANOYLSPHINGANINE
• N-OCTANOYL-DIHYDRO-CERAMIDE
• N-OCTANOYLSPHINGANINE, D-ERYTHRO
• MFCD01320385
• DA-61985
• DTXSID40425011
• HMS1361O13
• CHEMBL552138
• SCHEMBL6242240
• BSPBio_001571
• KBio3_000582
• NCGC00161361-01
• CS-0066996
• NCGC00161361-03
• BML3-D02
• KBioGR_000291
• n-octanoyldihydrosphingosine
• KBio3_000581
• KBio2_002859
• HMS1989O13
• C8 Dihydroceramide [N-Octanoylsphinganine]
• Q27156407
• N-((2S,3R)-1,3-dihydroxyoctadecan-2-yl)octanamide
• Cer(d18:0/8:0)
• Bio2_000291
• N-caprylylsphinganine
• BP-28812
• Bio1_000813
• SMP2_000138
• IDI1_034041
• NCGC00161361-02
• BRD-K71586778-001-02-3
• Bio2_000771
• KBioSS_000291
• N-octanoyl-D-erythro-sphinganine
• Bio1_000324
• HMS3402O13
• CBiol_002038
• AKOS027250754
• HY-119312
• KBio2_000291
• Bio1_001302
• C8 Dihydroceramide (d18:0/8:0), N-octanoyl-D-erythro-sphinganine, powder
• HMS1791O13
• C8-DIHYDRO-CERAMIDE
• 145774-33-0
• C8 dihydro Ceramide (d18:0/8:0)
• CHEBI:82841
• G91324
• J-008151
• N-capryloyldihydroceramide
• KBio2_005427
• C8 SPHINGANINE
• N-08:0 SPHINGANINE
• C8 DIHYDROSPHINGOSINE
• C8 Dihydroceramide (d18:0/8:0)
• +Expand

• InChIKey： LGOFBZUQIUVJFS-LOSJGSFVSA-N
• Inchi： InChI=1S/C26H53NO3/c1-3-5-7-9-10-11-12-13-14-15-16-18-19-21-25(29)24(23-28)27-26(30)22-20-17-8-6-4-2/h24-25,28-29H,3-23H2,1-2H3,(H,27,30)/t24-,25+/m0/s1
• SMILES： CCCCCCCCCCCCCCCC(C(CO)NC(=O)CCCCCCC)O

Computed Properties

• Exact Mass: 427.40300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 23
• Monoisotopic Mass: 427.40254455g/mol
• Heavy Atom Count: 30
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• LogP: 7.50650
• PSA: 73.05000
• Melting Point: 101-102°C
• Solubility: DMSO (Sparingly)